Cas no 2680530-66-7 (4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2680530-66-7
• MF: C₁₄H₁₁N₃O₄
• MW: 285.254842996597
• MDL: MFCD34183695
• CID: 5652413
• PubChem ID: 153145570
• Update Time: 2025-11-05

4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-27752570
• 4-amino-2-{2,4-dioxo-3-azabicyclo[3.1.1]heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2680530-66-7
• 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione

• MDL： MFCD34183695
• Inchi： 1S/C14H11N3O4/c15-8-3-1-2-7-9(8)12(20)17(11(7)19)14-4-6(5-14)10(18)16-13(14)21/h1-3,6H,4-5,15H2,(H,16,18,21)
• InChI Key： VZLYXMUNWICION-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(C(N1)=O)C2)N1C(C2C=CC=C(C=2C1=O)N)=O

Computed Properties

• Exact Mass: 285.07495584g/mol
• Monoisotopic Mass: 285.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų

Additional information on 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione

Introduction to 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione (CAS No: 2680530-66-7)

4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 2680530-66-7, represents a fascinating example of the intersection between organic synthesis and medicinal chemistry. Its molecular structure incorporates multiple functional groups, including an amino group, a dioxo group, and a bicyclic system, which together contribute to its diverse chemical reactivity and biological profile.

The compound belongs to the class of isoindole derivatives, which are known for their broad spectrum of biological activities. Isoindole scaffolds have been extensively studied for their roles in various pharmacological applications, ranging from anti-inflammatory and antimicrobial agents to more specialized therapeutic interventions. The presence of the bicyclo[3.1.1]heptan moiety in 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione introduces additional complexity to its structure, which can influence both its metabolic stability and binding interactions with biological targets.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. The structural features of 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione make it a promising candidate for further investigation in drug discovery programs. Specifically, the combination of an amino group and a dioxo group within the bicyclic system suggests potential for interactions with enzymes and receptors involved in key biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor for more complex pharmacophores. The flexibility provided by the bicyclo[3.1.1]heptan ring system allows for diverse structural modifications, enabling chemists to explore a wide range of analogues with tailored biological activities. This adaptability is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can significantly impact potency and selectivity.

Recent studies have begun to elucidate the pharmacological potential of related isoindole derivatives. For instance, modifications of the isoindole core have been shown to modulate the activity of enzymes such as kinases and cytochrome P450 enzymes, which are central to many disease pathways. The presence of both an amino group and a dioxo group in 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-yl}-2,3-dihydro-1H-isoindole-1,3-dione suggests that it may exhibit similar properties or even novel mechanisms of action.

The synthesis of this compound presents significant challenges due to its complex three-dimensional structure. However, advances in synthetic methodology have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in building the intricate cyclic frameworks found in this class of compounds.

From a computational chemistry perspective, 4-amino-2-{2,4-dioxo-3-azabicyclo3.1.1heptan-1-y}l}-2,